Cas no 1261893-63-3 (2-fluoro-5-(3-fluoro-2-methylphenyl)phenol)

• Product Name: 2-fluoro-5-(3-fluoro-2-methylphenyl)phenol
• CAS No: 1261893-63-3
• MF: C₁₃H₁₀F₂O
• MW: 220.214710712433
• MDL: MFCD18313632
• CID: 1223004
• PubChem ID: 53219318
• Update Time: 2025-05-19

2-fluoro-5-(3-fluoro-2-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(3-fluoro-2-methylphenyl)phenol
• 3',4-Difluoro-2'-methyl[1,1'-biphenyl]-3-ol
• DTXSID20684169
• 2-Fluoro-5-(3-fluoro-2-methylphenyl)phenol, 95%
• 1261893-63-3
• MFCD18313632

• MDL： MFCD18313632
• Inchi： 1S/C13H10F2O/c1-8-10(3-2-4-11(8)14)9-5-6-12(15)13(16)7-9/h2-7,16H,1H3
• InChI Key： LOQABYOGMCXONY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)C1C=CC(=C(C=1)O)F

Computed Properties

• Exact Mass: 220.06997126g/mol
• Monoisotopic Mass: 220.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-fluoro-5-(3-fluoro-2-methylphenyl)phenol

2-Fluoro-5-(3-Fluoro-2-Methylphenyl)Phenol: A Comprehensive Overview

The compound 2-fluoro-5-(3-fluoro-2-methylphenyl)phenol, identified by the CAS number 1261893-63-3, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound has garnered attention due to its unique structural properties and potential uses in drug design, material science, and advanced chemical synthesis. Recent studies have highlighted its role in enhancing the efficiency of chemical reactions and its ability to serve as a versatile building block in organic synthesis.

The molecular structure of 2-fluoro-5-(3-fluoro-2-methylphenyl)phenol consists of a phenol ring substituted with fluorine atoms at specific positions, along with a methyl group attached to an adjacent aromatic ring. This arrangement imparts the molecule with distinct electronic and steric properties, making it highly reactive under certain conditions. Researchers have explored its reactivity in various solvent systems, revealing its potential as a catalyst in asymmetric synthesis and as a precursor for constructing complex aromatic frameworks.

Recent advancements in computational chemistry have allowed for detailed analysis of the electronic structure of 1261893-63-3. These studies have demonstrated that the fluorine substituents significantly influence the molecule's reactivity by altering the electron distribution across the aromatic rings. This understanding has been instrumental in designing more efficient synthetic pathways for this compound, reducing production costs and improving yield rates.

In terms of applications, 2-fluoro-5-(3-fluoro-2-methylphenyl)phenol has shown promise in the pharmaceutical industry as a key intermediate in the synthesis of bioactive compounds. Its ability to undergo various nucleophilic and electrophilic substitutions makes it an ideal candidate for constructing drug molecules with high specificity and potency. For instance, recent research has highlighted its role in developing novel anti-inflammatory agents and anticancer drugs.

Beyond pharmaceuticals, this compound has also found applications in material science, particularly in the development of advanced polymers and coatings. Its unique chemical properties enable the creation of materials with enhanced thermal stability and mechanical strength. Scientists are currently exploring its potential as a monomer for synthesizing high-performance polymers suitable for use in aerospace and automotive industries.

The synthesis of CAS No 1261893-63-3 involves a multi-step process that typically begins with the preparation of intermediate aryl fluorides. Recent innovations in catalytic methods have streamlined this process, making it more environmentally friendly and cost-effective. Researchers have also investigated alternative routes using microwave-assisted synthesis, which has shown significant improvements in reaction efficiency and product purity.

In conclusion, 2-fluoro-5-(3-fluoro-2-methylphenyl)phenol is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methods and computational modeling, position it as a valuable tool for future innovations in chemistry. As research continues to uncover new possibilities for this compound, its role in shaping modern chemical science is expected to grow even further.